Ethyl 4-((4-((3-(benzo[d]oxazol-2-yl)phenyl)carbamoyl)phenyl)sulfonyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[4-[[3-(1,3-benzoxazol-2-yl)phenyl]carbamoyl]phenyl]sulfonylpiperazine-1-carboxylate
• InChI: InChI=1S/C27H26N4O6S/c1-2-36-27(33)30-14-16-31(17-15-30)38(34,35)22-12-10-19(11-13-22)25(32)28-21-7-5-6-20(18-21)26-29-23-8-3-4-9-24(23)37-26/h3-13,18H,2,14-17H2,1H3,(H,28,32)
• InChI Key: DPLZXZJJAIBIAH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=CC(=C3)C4=NC5=CC=CC=C5O4
• Molecular Formula: C27H26N4O6S
• Molecular Weight: 534.6 g/mol

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It’s a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between.

Synthesis Analysis

The utility of oxazole as intermediates for the synthesis of new chemical entities in medicinal chemistry have been increased in the past few years. Substitution pattern in oxazole derivatives play a pivotal role in delineating the biological activities.

Scientific Research Applications

Chemical Synthesis and Characterization

• Research demonstrates how derivatives of piperazine, similar in structural complexity to the mentioned compound, are synthesized and characterized, providing a foundation for the development of new chemical entities with potential therapeutic applications. For instance, the synthesis and characterization of new carbazole derivatives, incorporating piperazine units, were evaluated for their biological activities, including antibacterial, antifungal, and anticancer effects (Sharma, Kumar, & Pathak, 2014).

Biological Evaluation

• Compounds containing piperazine structures have been explored for their biological activities. For example, the synthesis of bifunctional sulfonamide-amide derivatives, incorporating piperazine motifs, has shown significant in vitro antibacterial and antifungal activities against all tested strains (Abbavaram & Reddyvari, 2013). This highlights the potential of piperazine derivatives in antimicrobial research.

Drug Metabolism and Pharmacokinetics

• The study of novel antidepressants involving piperazine derivatives, like Lu AA21004, reveals the enzymatic pathways involved in their metabolic processes. Understanding the metabolism of these compounds can provide insights into their pharmacokinetic profiles, essential for drug development (Hvenegaard et al., 2012).

Future Directions

Oxazole derivatives have drawn the attention of researchers around the globe to synthesize various oxazole derivatives and screen them for their various biological activities. This suggests that there is ongoing interest in this field and potential for future research.

Mechanism of Action

Target of Action

Benzoxazole derivatives, which this compound is a part of, have been found to exhibit a wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, and antimycobacterial .

Mode of Action

Benzoxazole derivatives have been known to interact with various biological targets leading to their diverse pharmacological effects .

Biochemical Pathways

Benzoxazole derivatives have been known to interact with various biochemical pathways due to their wide spectrum of pharmacological activities .

Result of Action

Benzoxazole derivatives have been known to exhibit various effects at the molecular and cellular level due to their diverse pharmacological activities .